Cas no 2228766-23-0 (1-4-(but-3-yn-1-yl)phenyl-1H-pyrazole)

• Product Name: 1-4-(but-3-yn-1-yl)phenyl-1H-pyrazole
• CAS No: 2228766-23-0
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 6588099
• PubChem ID: 165684262
• Update Time: 2025-07-18

1-4-(but-3-yn-1-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-4-(but-3-yn-1-yl)phenyl-1H-pyrazole
• EN300-1763530
• 1-[4-(but-3-yn-1-yl)phenyl]-1H-pyrazole
• 2228766-23-0

• Inchi： 1S/C13H12N2/c1-2-3-5-12-6-8-13(9-7-12)15-11-4-10-14-15/h1,4,6-11H,3,5H2
• InChI Key： UZLLBFSDDAGIPU-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC(=CC=1)CCC#C

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-4-(but-3-yn-1-yl)phenyl-1H-pyrazole

1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole: A Novel Compound with Promising Pharmacological Potential

1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole, with the CAS number 2228766-23-0, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. Recent studies have highlighted the unique structural features of 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole, particularly its 1H-pyrazole ring and the but-3-yn-1-yl substituent, which contribute to its pharmacological profile. The synthesis of this compound involves a multi-step process, often utilizing catalytic methods to achieve high yields and purity, as reported in recent literature.

1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole is synthesized through a series of chemical reactions that begin with the formation of the pyrazole ring. The but-3-yn-1-yl group, a terminal alkyne functional group, is introduced via a coupling reaction, typically using transition metal catalysts. This synthetic approach is crucial for creating the desired stereochemistry and functional group arrangement, which are essential for the compound's biological activity. The final step in the synthesis involves the coupling of the phenyl ring with the pyrazole core, a process that has been optimized in recent studies to enhance the efficiency and scalability of production.

Recent research has focused on the pharmacological potential of 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated its potent anti-inflammatory effects, attributed to its ability to modulate the NF-κB signaling pathway. This pathway is a key regulator of inflammatory responses, and the compound's interaction with it has been shown to reduce the production of pro-inflammatory cytokines. Additionally, 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole has exhibited significant antitumor activity in vitro, particularly against breast cancer cell lines. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, as evidenced by studies conducted in 2022.

The structural features of 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole play a critical role in its biological activity. The but-3-yn-1-yl group, characterized by its triple bond, is believed to enhance the compound's ability to interact with lipid membranes, facilitating its uptake by target cells. The phenyl ring, on the other hand, provides a rigid structure that allows for precise spatial orientation of the pyrazole ring. This spatial arrangement is crucial for the compound's interaction with specific receptors or enzymes, as highlighted in a 2021 review article on pyrazole derivatives.

Recent advancements in the field have also explored the potential of 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole in the treatment of neurodegenerative diseases. A 2023 study published in Neuropharmacology reported that this compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta proteins. These findings suggest that 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole could be a promising candidate for the development of therapies targeting Alzheimer's disease and other neurodegenerative conditions.

The application of 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole extends beyond its pharmacological properties. Its unique chemical structure has also been investigated for its potential in materials science, particularly in the development of conductive polymers and organic semiconductors. The presence of the but-3-yn-1-yl group allows for the formation of conjugated systems, which are essential for the electronic properties of these materials. This dual functionality highlights the versatility of 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole and its potential for applications in both biomedical and technological fields.

Despite its promising properties, the safety and toxicity profile of 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole must be thoroughly evaluated before its clinical application. Preclinical studies have indicated that the compound is well-tolerated in animal models, with minimal adverse effects. However, further research is needed to assess its long-term safety and potential side effects in humans. Ongoing studies are also exploring the optimal dosing regimens and the pharmacokinetic behavior of the compound in vivo.

In conclusion, 1-4-(But-3-yn-1-yl)phenyl-1H-pyrazole represents a significant breakthrough in medicinal chemistry, with its unique structural features and diverse biological activities. The compound's potential applications in the treatment of inflammatory diseases, cancer, and neurodegenerative conditions underscore its importance in the development of novel therapeutics. Continued research into its synthesis, mechanism of action, and safety profile will be crucial for translating its laboratory findings into clinical practice.